Cas no 2227718-51-4 ((2R)-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ol)

• Product Name: (2R)-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ol
• CAS No: 2227718-51-4
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6012197
• PubChem ID: 165608882
• Update Time: 2025-06-08

(2R)-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ol
• EN300-1743096
• 2227718-51-4

• Inchi： 1S/C10H18N2O/c1-8(13)5-9-6-11-12(7-9)10(2,3)4/h6-8,13H,5H2,1-4H3/t8-/m1/s1
• InChI Key： JAJGVXIHKDDMNI-MRVPVSSYSA-N
• SMILES： O[C@H](C)CC1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Additional information on (2R)-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ol

Comprehensive Overview of (2R)-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ol (CAS No. 2227718-51-4)

The compound (2R)-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ol (CAS No. 2227718-51-4) is a chiral alcohol derivative featuring a tert-butyl pyrazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The R-configuration at the chiral center and the sterically hindered tert-butyl group contribute to its distinct physicochemical properties, making it valuable for asymmetric synthesis and drug discovery.

Recent studies highlight the growing demand for chiral intermediates like (2R)-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ol in the development of targeted therapies. Researchers are particularly interested in its role as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine. The compound's pyrazole ring offers hydrogen-bonding capabilities, while the hydroxyl group enables further derivatization, addressing the need for modular drug design.

From a synthetic chemistry perspective, the CAS No. 2227718-51-4 compound exemplifies advancements in stereoselective catalysis. Its production often involves enzymatic resolution or transition-metal-catalyzed asymmetric hydrogenation, reflecting industry shifts toward sustainable methodologies. Analytical techniques like HPLC chiral separation and X-ray crystallography are critical for verifying its enantiopurity, a key concern for regulatory compliance in pharmaceutical applications.

The tert-butyl pyrazole scaffold in this molecule also intersects with material science innovations. Its thermal stability and lipophilicity make it a candidate for polymeric additives and liquid crystal formulations, responding to market demands for high-performance materials in electronics and coatings. Patent analyses reveal increasing IP activity around similar structures, particularly for OLED materials and photoresist components in semiconductor manufacturing.

Environmental and safety profiles of (2R)-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ol adhere to REACH and FDA guidelines, with biodegradation studies showing favorable results. This positions the compound favorably compared to traditional aromatic alcohols in green chemistry initiatives. Storage recommendations typically emphasize protection from moisture due to the hygroscopic nature of the hydroxyl group, a practical consideration for industrial handling.

Emerging applications in proteolysis-targeting chimeras (PROTACs) have further elevated interest in this chemical entity. Its ability to serve as a linker component between target-binding and E3 ligase-recruiting moieties addresses a hot topic in drug discovery circles. Computational modeling suggests the 1-tert-butyl-1H-pyrazol-4-yl fragment may enhance cellular permeability, a persistent challenge in degrader technology development.

Market analysts note steady growth in the fine chemicals sector for compounds like CAS No. 2227718-51-4, driven by expanding contract research organizations and generic API production in Asia. Current pricing trends reflect its status as a non-commoditized specialty chemical, with supply chain optimization being a focus area for manufacturers. Quality standards typically require ≥98% purity with stringent residual solvent controls, especially for cGMP applications.

Academic literature frequently cites this molecule in studies of allosteric modulation, particularly for central nervous system targets. The propan-2-ol segment's conformational flexibility allows exploration of binding pocket interactions, making it relevant to neuroscience research on neurodegenerative diseases. Such applications resonate with increasing public interest in brain health supplements and cognitive enhancers.

Technological advancements in continuous flow chemistry have improved the scalability of (2R)-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ol synthesis. This addresses pharmaceutical industry needs for process intensification and reduced batch-to-batch variability. Recent process patents describe innovative enantioselective reduction methods using immobilized catalysts, highlighting the compound's role in green chemistry metrics improvement.

In conclusion, (2R)-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ol (CAS No. 2227718-51-4) represents a versatile chiral building block with multidisciplinary applications. Its unique structural features continue to inspire innovations across pharmaceuticals, materials science, and synthetic methodology development, positioning it as a compound of enduring scientific and industrial significance.